Cas no 17017-03-7 (Anthracene,2-isocyanato-)

• Product Name: Anthracene,2-isocyanato-
• CAS No: 17017-03-7
• MF: C₁₅H₉NO
• MW: 219.238063573837
• CID: 205352
• PubChem ID: 3014959
• Update Time: 2025-04-19

Anthracene,2-isocyanato- Chemical and Physical Properties

Names and Identifiers

• Anthracene,2-isocyanato-
• 2-isocyanatoanthracene
• Isocyanic acid, 2-anthryl ester
• SCHEMBL3714131
• Anthracene, 2-isocyanato-
• 2-Anthryl isocayanate
• 17017-03-7
• DTXSID20168813

• Inchi： 1S/C15H9NO/c17-10-16-15-6-5-13-7-11-3-1-2-4-12(11)8-14(13)9-15/h1-9H
• InChI Key： BAPCPEHKRFAZAL-UHFFFAOYSA-N
• SMILES： O=C=NC1C=CC2=CC3C=CC=CC=3C=C2C=1

Computed Properties

• Exact Mass: 219.06847
• Monoisotopic Mass: 219.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 29.4Ų

Experimental Properties

• Density: 1.15
• Boiling Point: 386.1°Cat760mmHg
• Flash Point: 143.9°C
• Refractive Index: 1.631
• PSA: 29.43